Cas no 1393125-56-8 (1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole
• CAS No: 1393125-56-8
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 3163497
• PubChem ID: 68156742
• Update Time: 2025-10-31

1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole
• DK-0728
• CS-0445847
• 1H-Pyrazole, 1-(4-nitrophenyl)-4-(trifluoromethyl)-
• AKOS025393349
• MFCD28023542
• 1393125-56-8
• 1-(4-nitrophenyl)-4-(trifluoromethyl)pyrazole
• SCHEMBL11900129

• MDL： MFCD28023542
• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)7-5-14-15(6-7)8-1-3-9(4-2-8)16(17)18/h1-6H
• InChI Key： UYTHUHCQEWRQLK-UHFFFAOYSA-N
• SMILES： FC(C1C=NN(C=1)C1C=CC(=CC=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 257.04121093Da
• Monoisotopic Mass: 257.04121093Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole

Introduction to 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 1393125-56-8)

1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 1393125-56-8) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its nitro and trifluoromethyl substituents, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The structural framework of 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole consists of a pyrazole core, which is a heterocyclic aromatic compound known for its biological activity. The presence of a 4-nitrophenyl group introduces a strong electron-withdrawing effect, while the trifluoromethyl group enhances lipophilicity and metabolic stability. These features collectively contribute to the compound's potential as an intermediate in drug synthesis and as a lead compound for further pharmacological exploration.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Pyrazole derivatives have been extensively studied due to their ability to modulate enzyme activity and receptor binding. The nitro group in 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole not only influences electronic properties but also serves as a handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential application in the field of oncology. Preclinical studies have suggested that pyrazole-based compounds can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity, making it an attractive feature for drug design. Researchers are exploring its potential as an anti-cancer agent by leveraging its structural motifs to develop novel inhibitors.

Additionally, the 4-nitrophenyl moiety has been implicated in various pharmacological interactions. Nitroaromatic compounds are known for their ability to engage with biological targets through redox processes, which can lead to potent therapeutic effects. This property makes 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole a candidate for further investigation in diseases where oxidative stress plays a significant role.

The synthesis of 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the trifluoromethylation step often employs specialized reagents such as trifluoromethyl iodide or copper-mediated processes. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

From a computational chemistry perspective, the molecular properties of 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole have been extensively modeled to predict its behavior in biological systems. Quantum mechanical calculations have provided insights into its electronic structure, allowing researchers to rationalize its reactivity and potential interactions with biological targets. These computational studies are crucial for guiding experimental efforts and optimizing drug-like properties.

The pharmacokinetic profile of this compound is another area of active research. The trifluoromethyl group enhances lipophilicity, which can influence absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for assessing the compound's potential as a drug candidate. Preclinical pharmacokinetic studies are being conducted to evaluate its bioavailability and metabolic stability.

In conclusion, 1-(4-nitrophenyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 1393125-56-8) represents a promising scaffold for medicinal chemistry research. Its unique structural features and demonstrated biological potential make it a valuable asset in the quest for novel therapeutic agents. Further exploration into its pharmacological effects and synthetic applications will undoubtedly yield significant insights into its role in future drug development efforts.